Cas no 187235-58-1 ((6R)-6-{[4-(benzyloxy)benzyl]oxy}-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine)

• Product Name: (6R)-6-{[4-(benzyloxy)benzyl]oxy}-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• CAS No: 187235-58-1
• MF: C₂₀H₁₉N₃O₅
• MW: 381.381964921951
• CID: 1378924
• PubChem ID: 476523
• Update Time: 2025-04-20

(6R)-6-{[4-(benzyloxy)benzyl]oxy}-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine Chemical and Physical Properties

Names and Identifiers

• (6R)-6-{[4-(benzyloxy)benzyl]oxy}-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• (6R)-2-nitro-6-[(4-phenylmethoxyphenyl)methoxy]-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• 187235-58-1
• DTXSID30172027
• (R)-6-(4-Benzyloxy-benzyloxy)-2-nitro-6,7-dihydro-5H-imidazo(2,1-b(1,3)oxazine
• (R)-6-(4-Benzyloxy-benzyloxy)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b[1,3]oxazine
• CHEMBL4093258
• (6R)-6-[(4-benzyloxyphenyl)methoxy]-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
• PA-687

• Inchi： 1S/C20H19N3O5/c24-23(25)19-11-22-10-18(14-28-20(22)21-19)27-13-16-6-8-17(9-7-16)26-12-15-4-2-1-3-5-15/h1-9,11,18H,10,12-14H2/t18-/m1/s1
• InChI Key： UUWGSZMZJOZWCU-GOSISDBHSA-N
• SMILES： O(CC1C=CC(=CC=1)OCC1C=CC=CC=1)[C@H]1COC2=NC(=CN2C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 381.13257
• Monoisotopic Mass: 381.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• PSA: 88.65